2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide

• IUPAC Name: 2,9-dichloro-N,N-dimethyl-6-oxopyrido[1,2-a]quinazoline-8-sulfonamide
• InChI: InChI=1S/C14H11Cl2N3O3S/c1-18(2)23(21,22)12-5-9-11(6-10(12)16)19-7-8(15)3-4-13(19)17-14(9)20/h3-7H,1-2H3
• InChI Key: VZXBPBBBNSXMGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C2C(=C1)C(=O)N=C3N2C=C(C=C3)Cl)Cl
• Molecular Formula: C14H11Cl2N3O3S
• Molecular Weight: 372.2 g/mol

Description

2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme called carbonic anhydrase, which has been found to play a critical role in several physiological processes.

Mechanism of Action

The mechanism of action of 2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide involves the inhibition of carbonic anhydrase. This enzyme catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. By inhibiting this enzyme, the compound disrupts the acid-base balance and ion transport in cells, leading to several physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide are primarily related to its inhibition of carbonic anhydrase. This inhibition leads to a decrease in the production of bicarbonate ions, which are critical for several physiological processes, including acid-base balance and ion transport. This compound has been found to have several effects on the body, including the reduction of intraocular pressure in glaucoma patients, the suppression of seizures in epilepsy patients, and the inhibition of tumor growth in cancer patients.

Advantages and Limitations for Lab Experiments

The advantages of using 2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide in lab experiments include its high potency as a carbonic anhydrase inhibitor and its ability to selectively target this enzyme. However, there are also several limitations to its use, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for the study of 2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide. One potential direction is the development of new analogs of this compound that have improved potency and selectivity for carbonic anhydrase. Another direction is the investigation of its potential use in the treatment of other diseases, including cystic fibrosis and osteoporosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different physiological processes.

Scientific Research Applications

2,9-dichloro-N,N-dimethyl-6-oxo-6H-pyrido[1,2-a]quinazoline-8-sulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to be a potent inhibitor of carbonic anhydrase, which is an enzyme that plays a critical role in several physiological processes, including acid-base balance, respiration, and ion transport. This compound has been studied for its potential use in the treatment of several diseases, including glaucoma, epilepsy, and cancer.